molecular formula C6H11O3P B8332710 (4-Methylpenta-2,4-dien-2-yl)phosphonic acid CAS No. 88258-04-2

(4-Methylpenta-2,4-dien-2-yl)phosphonic acid

Cat. No.: B8332710
CAS No.: 88258-04-2
M. Wt: 162.12 g/mol
InChI Key: SSUYASWJXAEBCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Methylpenta-2,4-dien-2-yl)phosphonic acid is a useful research compound. Its molecular formula is C6H11O3P and its molecular weight is 162.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88258-04-2

Molecular Formula

C6H11O3P

Molecular Weight

162.12 g/mol

IUPAC Name

4-methylpenta-2,4-dien-2-ylphosphonic acid

InChI

InChI=1S/C6H11O3P/c1-5(2)4-6(3)10(7,8)9/h4H,1H2,2-3H3,(H2,7,8,9)

InChI Key

SSUYASWJXAEBCY-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C=C(C)P(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

For example, mesityl oxide, was reacted with phosphorous acid in the presence of acetic anhydride and acetic acid under mild conditions to yield 4-methylpenta-2,4-diene-2-phosphonic acid in more than 90% mole purity.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.